Cas no 675590-01-9 (3-Bromo-5-4-(trifluoromethyl)phenylpyridine)

• Product Name: 3-Bromo-5-4-(trifluoromethyl)phenylpyridine
• CAS No: 675590-01-9
• MF: C₁₂H₇BrF₃N
• MW: 302.089892625809
• MDL: MFCD09264565
• CID: 1034041
• PubChem ID: 66520604
• Update Time: 2025-04-20

3-Bromo-5-4-(trifluoromethyl)phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(4-(trifluoromethyl)phenyl)pyridine
• 3-BROMO-5-(4-TRIFLUOROMETHYLPHENYL)PYRIDINE
• 3-Bromo-5-[4-(trifluoromethyl)phenyl]pyridine
• DTXSID60735028
• AKOS015943072
• CS-0194716
• 3-Bromo-5-(4-trifluoromethyl-phenyl)-pyridine
• 5-(4-CHLORO-PHENYL)-[1,3,4]OXADIAZOL-2-YLSULFANYL]-ACETICACID
• J-511959
• 675590-01-9
• MFCD09264565
• E90208
• SCHEMBL5160
• DB-315209
• 3-Bromo-5-4-(trifluoromethyl)phenylpyridine

• MDL： MFCD09264565
• Inchi： 1S/C12H7BrF3N/c13-11-5-9(6-17-7-11)8-1-3-10(4-2-8)12(14,15)16/h1-7H
• InChI Key： RHTHQKSQZWMKTH-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 300.97140g/mol
• Monoisotopic Mass: 300.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9Ų